5-chloro-N-(furan-2-ylmethyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

• IUPAC Name: 5-chloro-N-(furan-2-ylmethyl)-6-(oxan-4-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C16H17ClN2O4/c17-14-8-11(15(20)18-10-13-2-1-5-22-13)9-19-16(14)23-12-3-6-21-7-4-12/h1-2,5,8-9,12H,3-4,6-7,10H2,(H,18,20)
• InChI Key: DCKODLVGDBIIBH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1OC2=C(C=C(C=N2)C(=O)NCC3=CC=CO3)Cl
• Molecular Formula: C16H17ClN2O4
• Molecular Weight: 336.77 g/mol

Description

5-chloro-N-(furan-2-ylmethyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide is a chemical compound that has gained significant attention in scientific research due to its potential medicinal properties. This compound is a member of the nicotinamide family and has been studied for its potential use in treating various diseases, including cancer and inflammation.

Scientific Research Applications

Antiprotozoal Activity

Research into nicotinamide derivatives has shown promising antiprotozoal activities. For instance, a study on diamidines derived from nicotinamide analogs demonstrated significant in vitro and in vivo efficacy against Trypanosoma and Plasmodium species, suggesting potential applications in treating protozoal infections (Ismail et al., 2003).

Antimicrobial Activity

Nicotinamide derivatives have been synthesized and evaluated for their antimicrobial properties. For example, derivatives with furan and thiazolidinone moieties showed considerable activity against various bacterial and fungal species, indicating the potential for developing new antimicrobial agents (Patel & Shaikh, 2010).

Herbicidal Activity

The synthesis of N-(arylmethoxy)-2-chloronicotinamides derived from nicotinic acid has uncovered compounds with significant herbicidal activity against certain plant species, pointing towards agricultural applications in weed management (Yu et al., 2021).

Enzymatic Cascade Reactions

Studies have utilized nicotinamide derivatives in enzymatic cascade reactions for the controlled synthesis of valuable chemical products, such as furan carboxylic acids, from biomass-derived intermediates. This approach highlights potential applications in sustainable chemistry and the production of biobased materials (Jia et al., 2019).

Antioxidant Properties

Nicotinamide derivatives have been explored for their antioxidant properties, with some compounds demonstrating potential as antioxidant agents. This research area is significant for developing therapeutics or supplements aimed at combating oxidative stress-related diseases (Prabakaran et al., 2021).